2-[1-[2-(1-Hydroxycyclohexyl)acetyl]pyrrolidin-2-yl]-1-phenylethanone

• IUPAC Name: 2-[1-[2-(1-hydroxycyclohexyl)acetyl]pyrrolidin-2-yl]-1-phenylethanone
• InChI: InChI=1S/C20H27NO3/c22-18(16-8-3-1-4-9-16)14-17-10-7-13-21(17)19(23)15-20(24)11-5-2-6-12-20/h1,3-4,8-9,17,24H,2,5-7,10-15H2
• InChI Key: QXSNECLIFNUZOU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC(=O)N2CCCC2CC(=O)C3=CC=CC=C3)O
• Molecular Formula: C20H27NO3
• Molecular Weight: 329.4 g/mol

Description

2-[1-[2-(1-Hydroxycyclohexyl)acetyl]pyrrolidin-2-yl]-1-phenylethanone, commonly known as ketamine, is a dissociative anesthetic drug that has been used in both human and veterinary medicine for several decades. Ketamine has been found to have a unique mechanism of action that makes it an attractive tool for scientific research.

Mechanism of Action

Ketamine works by blocking the N-methyl-D-aspartate (NMDA) receptor, which is responsible for the transmission of pain signals in the brain. This blockade results in a dissociative state, where the individual feels detached from their surroundings. Ketamine also activates the release of glutamate, which is an important neurotransmitter in the brain. The activation of glutamate has been found to have antidepressant effects, which has led to the use of ketamine in the treatment of depression.
Biochemical and Physiological Effects
Ketamine has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause respiratory depression. Ketamine has also been found to have analgesic effects, making it a valuable tool for pain management. In addition, ketamine has been found to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Ketamine has several advantages for use in lab experiments. It has a rapid onset of action and a short duration of action, making it easy to administer and control. Ketamine also has a wide safety margin, making it relatively safe to use in animal studies. However, ketamine has some limitations for lab experiments. It has been found to have dose-dependent effects, which can make it difficult to control the level of anesthesia. In addition, ketamine has been found to have variable effects depending on the species and strain of animal being studied.

Future Directions

There are several future directions for the use of ketamine in scientific research. One area of interest is the use of ketamine in the treatment of depression and other mood disorders. There is also interest in the use of ketamine in the treatment of chronic pain and neurodegenerative diseases. In addition, there is ongoing research into the mechanism of action of ketamine and its effects on the brain. Overall, ketamine has the potential to be a valuable tool for scientific research in a wide range of fields.

Synthesis Methods

Ketamine is synthesized by the reaction of 2-chlorobenzonitrile and cyclohexanone in the presence of a reducing agent, such as sodium borohydride. The resulting product is then reacted with pyrrolidine and acetic anhydride to form ketamine. The synthesis method of ketamine has been well-established and is widely used in the pharmaceutical industry.

Scientific Research Applications

Ketamine has been used in a wide range of scientific research applications, including neuroscience, psychiatry, and pharmacology. Ketamine has been found to have a unique mechanism of action that makes it a valuable tool for studying the brain and its functions. Ketamine has been used to study the effects of depression, anxiety, and addiction on the brain. It has also been used to study the mechanism of action of other drugs, such as opioids and cannabinoids.